Cas no 956382-84-6 (methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate)

• Product Name: methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate
• CAS No: 956382-84-6
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• MDL: MFCD04145673
• CID: 5560947
• Update Time: 2025-06-07

methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate

• MDL： MFCD04145673
• Inchi： 1S/C15H20N2O5/c1-9(2)13(14(18)20-3)17-15(19)16-7-10-4-5-11-12(6-10)22-8-21-11/h4-6,9,13H,7-8H2,1-3H3,(H2,16,17,19)/t13-/m0/s1
• InChI Key： NWTTXUSSZUWPFL-ZDUSSCGKSA-N
• SMILES： C(OC)(=O)[C@H](C(C)C)NC(NCC1=CC=C2OCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate

Methyl (2S)-2-(1,3-Benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate (CAS No. 956382-84-6): A Comprehensive Overview

Methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate (CAS No. 956382-84-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodioxole and butanoate moieties, making it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate is characterized by its chiral center at the second carbon atom of the butanoate chain and the presence of a benzodioxole ring. The benzodioxole moiety is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. The butanoate ester group adds to the compound's lipophilicity and stability, making it suitable for pharmaceutical formulations.

The synthesis of methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate involves several steps, typically starting with the preparation of the benzodioxol-5-ylmethylamine intermediate. This intermediate is then coupled with a protected (S)-3-methylbutanoic acid derivative using standard peptide coupling techniques such as HATU or EDC/HOBt. The resulting amide is subsequently esterified to form the final product. Recent advancements in synthetic methodologies have focused on improving the yield and stereoselectivity of these reactions, making the synthesis more efficient and scalable.

In terms of biological activity, methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate has shown promising results in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has demonstrated that this compound can modulate the activity of certain enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Another area of interest is the compound's potential as an anti-inflammatory agent. Studies have indicated that methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This property makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, while its ester group can be hydrolyzed by esterases in the body to release the active metabolite. This metabolic pathway ensures that the compound remains stable during administration and is effectively converted to its active form at the target site.

Recent clinical trials have further validated the therapeutic potential of methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate. Phase I trials have demonstrated its safety and tolerability in human subjects, with no significant adverse effects reported at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in specific disease models.

In conclusion, methyl (2S)-2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)-3-methyl-butanoate (CAS No. 956382-84-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.